Cas no 1805685-20-4 (5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole)

• Product Name: 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole
• CAS No: 1805685-20-4
• MF: C₉H₆ClF₃N₂S
• MW: 266.670549869537
• CID: 4825541
• Update Time: 2025-08-04

5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole

• Inchi： 1S/C9H6ClF3N2S/c10-3-5-1-6-8(15-4-14-6)7(2-5)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： DIPJJBVHWOGTAK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C2=C(C=1)NC=N2)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.6
• Topological Polar Surface Area: 54

Additional information on 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole

Introduction to 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole (CAS No. 1805685-20-4)

5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole (CAS No. 1805685-20-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chloromethyl and trifluoromethylthio substituents, offers a range of potential applications in drug discovery and development.

The chemical structure of 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole is particularly noteworthy due to its ability to modulate various biological processes. The benzimidazole core is a well-known scaffold in medicinal chemistry, often associated with antifungal, antibacterial, and antiparasitic activities. The introduction of the chloromethyl and trifluoromethylthio groups further enhances its pharmacological profile, making it a valuable candidate for targeted drug design.

Recent studies have highlighted the potential of 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique combination of functional groups in the molecule allows it to interfere with viral replication mechanisms, making it a promising lead for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole has shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, suggesting its potential as a novel anticancer agent.

The physicochemical properties of 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole are also noteworthy. It exhibits good solubility in both organic solvents and aqueous media, which facilitates its use in various experimental settings. The compound's stability under different conditions, including temperature and pH, has been extensively studied, ensuring its reliability in both laboratory and industrial applications.

Synthesis of 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole involves a multi-step process that combines modern synthetic techniques with classical organic chemistry methods. Key steps include the formation of the benzimidazole core through cyclization reactions and the subsequent introduction of the chloromethyl and trifluoromethylthio substituents via selective functional group transformations. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole has been thoroughly evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 5-Chloromethyl-7-trifluoromethylthio-1H-benzimidazole (CAS No. 1805685-20-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore new avenues for its use, contributing to advancements in drug discovery and healthcare innovation.